5-chloro-3-(propan-2-ylidene)-2,3-dihydro-1H-indol-2-one
Overview
Description
5-Chloro-3-(propan-2-ylidene)-2,3-dihydro-1H-indol-2-one, commonly known as 5-chloroindole, is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of indole, a naturally occurring aromatic heterocyclic organic compound, and is used as a starting material in the synthesis of a variety of compounds. 5-chloroindole has been used in a variety of research studies, including those involving its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 5-chloroindole is not fully understood. However, it is believed that it acts as an agonist at a variety of G-protein coupled receptors, including serotonin, dopamine, and histamine receptors. In addition, 5-chloroindole may act as an antagonist at a variety of other receptors, including opioid and GABA receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloroindole are not fully understood. However, it is believed that it may have a variety of effects on the central nervous system, including an increase in serotonin levels, an increase in dopamine levels, and an increase in histamine levels. In addition, 5-chloroindole may act as an anti-inflammatory and anti-oxidant agent.
Advantages and Limitations for Lab Experiments
The advantages of using 5-chloroindole in lab experiments include its relatively low cost, its availability, and its versatility in synthesis. In addition, 5-chloroindole is relatively stable and can be stored for long periods of time. However, there are some limitations to using 5-chloroindole in lab experiments, including its low solubility in water and its potential to form toxic byproducts when heated.
Future Directions
There are a variety of future directions for research involving 5-chloroindole. These include further research into its mechanism of action and its biochemical and physiological effects, as well as further research into its potential applications in drug synthesis and imaging techniques. In addition, further research into its advantages and limitations for lab experiments may help to optimize its use in scientific research.
Synthesis Methods
5-Chloroindole can be synthesized by a variety of methods. The most common method involves the reaction of an anhydrous base, such as sodium hydride, with a chloroindole precursor. This reaction produces a 5-chloroindole intermediate, which can then be purified and isolated. Other methods of synthesis include the reaction of a chloroindole precursor with a Grignard reagent, the reaction of a chloroindole precursor with an alkyl halide, and the reaction of a chloroindole precursor with a sulfonyl chloride.
Scientific Research Applications
5-Chloroindole has a wide range of applications in scientific research, including in the fields of biochemistry, molecular biology, and pharmacology. It has been used as a starting material in the synthesis of a variety of compounds, including indole-3-carboxamides and indole-3-carboxylic acids. 5-chloroindole has also been used in the synthesis of a variety of drugs, including those used to treat depression, anxiety, and schizophrenia. In addition, 5-chloroindole has been used in the synthesis of a variety of fluorescent probes, which are used in a variety of imaging techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-3-(propan-2-ylidene)-2,3-dihydro-1H-indol-2-one involves the condensation of 5-chloro-1H-indole-2,3-dione with propan-2-ylideneamine followed by reduction of the resulting imine.", "Starting Materials": [ "5-chloro-1H-indole-2,3-dione", "propan-2-ylideneamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 5-chloro-1H-indole-2,3-dione (1.0 g, 5.5 mmol) and propan-2-ylideneamine (0.6 mL, 6.6 mmol) in methanol (20 mL) and stir at room temperature for 24 hours.", "Step 2: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel using ethyl acetate/hexanes as the eluent to obtain the imine intermediate.", "Step 3: Dissolve the imine intermediate in methanol (10 mL) and add a solution of sodium borohydride (0.3 g, 7.9 mmol) in water (10 mL) dropwise at 0°C.", "Step 4: Stir the reaction mixture at room temperature for 24 hours and then quench the reaction by adding water (20 mL).", "Step 5: Extract the product with ethyl acetate (3 x 20 mL), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the desired product as a yellow solid." ] } | |
CAS RN |
1225386-83-3 |
Molecular Formula |
C11H10ClNO |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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